Cas no 4263-88-1 ((±)-Pinoresinol)

• Product Name: (±)-Pinoresinol
• CAS No: 4263-88-1
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• CID: 1080586
• PubChem ID: 234817
• Update Time: 2025-11-02

(±)-Pinoresinol Chemical and Physical Properties

Names and Identifiers

• (±)-Pinoresinol
• Pinoresinol
• (+/-)-Pinoresinol
• pinoresinol monomethyl ether
• bmse010297
• CHEMBL2252392
• (+)-Pinoresinol, 4,4'-((1S,3aR,4S,6aR)-Hexahydrofuro[3,4-c]furan-1,4-diyl)bis(2-methoxyphenol)
• 7452-03-1
• 4-[(3S,3aR,6S,6aR)-6-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxyphenol
• SCHEMBL122106
• 4263-88-1
• Phenol,4'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis[2-methoxy-, [1S-(1.alpha.,3a.alpha.,4.alpha.,6a.alpha.)]-
• HMS3347E17
• 4-[6-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxyphenol
• H1692
• D91065
• 4,4'-[(1S,3aR,4S,6aR)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis(2-methoxyphenol)
• B0005-188759
• 4,4'-(Hexahydrofuro[3,4-c]furan-1,4-diyl)bis(2-methoxyphenol)
• NSC35444
• 4,4'-[Hexahydrofuro[3,4-c]furan-1,4-diyl]bis(2-methoxyphenol)
• NCGC00488784-01
• 4-(6-(4-Hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro(3,4-c)furan-3-yl)-2-methoxyphenol

• Inchi： 1S/C20H22O6/c1-23-17-7-11(3-5-15(17)21)19-13-9-26-20(14(13)10-25-19)12-4-6-16(22)18(8-12)24-2/h3-8,13-14,19-22H,9-10H2,1-2H3
• InChI Key： HGXBRUKMWQGOIE-UHFFFAOYSA-N
• SMILES： O1CC2C(C3C=CC(=C(C=3)OC)O)OCC2C1C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 358.14200
• Monoisotopic Mass: 358.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144-145 ºC
• Boiling Point: 556.5±50.0 °C at 760 mmHg
• Flash Point: 290.4±30.1 °C
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 77.38000
• LogP: 3.19020
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

(±)-Pinoresinol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Furanoid lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans

Additional information on (±)-Pinoresinol

Exploring the Multifaceted Potential of (±)-Pinoresinol (CAS No. 4263-88-1): A Comprehensive Overview

(±)-Pinoresinol (CAS No. 4263-88-1) is a naturally occurring lignan compound that has garnered significant attention in recent years due to its diverse biological activities and potential applications in health and wellness. This compound, often referred to as Pinoresinol lignan or simply Pinoresinol, is widely distributed in various plant sources, including sesame seeds, olive oil, and certain types of wood. Its unique chemical structure and properties make it a subject of interest for researchers and industries alike.

The chemical structure of (±)-Pinoresinol consists of two phenylpropane units linked by a β-β' bond, forming a dibenzylbutyrolactone skeleton. This structure is characteristic of lignans, a class of polyphenolic compounds known for their antioxidant and phytoestrogenic properties. The Pinoresinol molecular structure contributes to its ability to interact with various biological systems, making it a promising candidate for numerous applications.

One of the most notable aspects of (±)-Pinoresinol is its antioxidant activity. In an era where oxidative stress is linked to numerous chronic diseases, the demand for natural antioxidants has surged. Studies have shown that Pinoresinol antioxidant effects can help neutralize free radicals, thereby protecting cells from damage. This property has sparked interest in its potential use in functional foods, dietary supplements, and even skincare products aimed at combating aging and environmental stressors.

Beyond its antioxidant capabilities, (±)-Pinoresinol has demonstrated anti-inflammatory properties. Inflammation is at the root of many modern health concerns, and natural compounds that can modulate inflammatory pathways are highly sought after. Research suggests that Pinoresinol anti-inflammatory effects may be mediated through the inhibition of pro-inflammatory cytokines, making it a potential therapeutic agent for conditions characterized by chronic inflammation.

The phytoestrogenic activity of (±)-Pinoresinol is another area of growing interest. As consumers increasingly seek natural alternatives to synthetic hormones, lignans like Pinoresinol phytoestrogen have come into focus. These compounds can bind to estrogen receptors and exert mild estrogenic or anti-estrogenic effects, depending on the context. This dual activity makes Pinoresinol particularly interesting for women's health applications, especially in managing menopausal symptoms and supporting hormonal balance.

In the realm of cardiovascular health, preliminary studies suggest that (±)-Pinoresinol may offer protective benefits. The compound's potential to improve lipid profiles and enhance endothelial function has positioned it as a candidate for heart health supplements. With cardiovascular diseases remaining a leading global health concern, natural compounds that can support circulatory health are of particular value to both researchers and health-conscious consumers.

The neuroprotective potential of (±)-Pinoresinol is another exciting frontier. As the world's population ages and neurodegenerative conditions become more prevalent, the search for compounds that can support brain health intensifies. Early research indicates that Pinoresinol neuroprotective effects may help maintain cognitive function and protect against age-related neurological decline, though more studies are needed to fully understand these mechanisms.

From an industrial perspective, (±)-Pinoresinol holds promise in the food and beverage sector. Its natural origin and potential health benefits make it an attractive ingredient for functional foods and nutraceuticals. The compound's stability and compatibility with various food matrices further enhance its appeal to product developers looking to create health-promoting offerings in line with current consumer trends toward clean-label, plant-based ingredients.

The extraction and production of (±)-Pinoresinol have evolved significantly in recent years. Advanced techniques such as supercritical fluid extraction and chromatographic purification have improved the efficiency and purity of Pinoresinol isolation. These technological advancements have made high-quality Pinoresinol extracts more accessible to researchers and manufacturers, facilitating further exploration of its applications.

Quality control remains paramount when working with (±)-Pinoresinol. Analytical methods such as HPLC analysis of Pinoresinol and mass spectrometry characterization are essential for verifying the identity and purity of the compound. Standardized protocols for Pinoresinol quantification ensure consistency across research studies and commercial products, maintaining the integrity of findings and formulations.

As research into (±)-Pinoresinol continues to expand, so does our understanding of its mechanisms of action. Current investigations are exploring its interactions with various cellular pathways and molecular targets. These studies not only shed light on how Pinoresinol biological activity manifests but also open doors to potential novel applications in health and medicine.

The market for (±)-Pinoresinol and related lignans is experiencing steady growth, driven by increasing consumer awareness of plant-based bioactive compounds. The compound's presence in traditional medicinal systems and its alignment with modern wellness trends contribute to its rising popularity. Industry analysts predict continued expansion of the lignan market, with Pinoresinol commercial applications playing a significant role in this growth trajectory.

Looking ahead, the future of (±)-Pinoresinol research appears promising. Areas such as synergistic combinations with other bioactive compounds, delivery system optimization, and clinical validation of health claims represent important directions for future investigation. As scientific understanding deepens and technological capabilities advance, we can expect to see even more innovative applications emerge for this versatile lignan compound.

In conclusion, (±)-Pinoresinol (CAS No. 4263-88-1) stands as a fascinating example of nature's pharmacy, offering a wide spectrum of potential health benefits. From its antioxidant and anti-inflammatory properties to its possible roles in hormonal balance and neuroprotection, this compound continues to reveal new dimensions of biological activity. As research progresses and consumer interest in natural health solutions grows, Pinoresinol applications are likely to expand across multiple sectors, solidifying its position as a valuable bioactive compound with significant potential for improving human health and well-being.